Cas no 20895-43-6 (5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one)
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzofuranone, 5,6-dimethyl-
- 5,6-dimethyl-1-benzofuran-3-one
- SCHEMBL19627183
- TQP1531
- 5,6-Dimethyl-1-benzofuran-3(2H)-one #
- 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one
- AKOS009561741
- 20895-43-6
- REHZNVNCNPKREF-UHFFFAOYSA-N
- 3(2H)-Benzofuranone, 5,6-dimethyl-
- Z425810664
- EN300-105453
- 3(2h)-benzofuranone,5,6-dimethyl-
- 5,6-dimethylbenzofuran-3(2H)-one
-
- Inchi: 1S/C10H10O2/c1-6-3-8-9(11)5-12-10(8)4-7(6)2/h3-4H,5H2,1-2H3
- InChI Key: REHZNVNCNPKREF-UHFFFAOYSA-N
- SMILES: O1CC(C2C=C(C)C(C)=CC1=2)=O
Computed Properties
- Exact Mass: 162.068079557g/mol
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 308.8±42.0 °C at 760 mmHg
- Flash Point: 149.4±21.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D478883-10mg |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D478883-50mg |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D478883-100mg |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-105453-0.05g |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 95.0% | 0.05g |
$162.0 | 2025-02-21 | |
| Enamine | EN300-105453-0.1g |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 95.0% | 0.1g |
$241.0 | 2025-02-21 | |
| Enamine | EN300-105453-0.25g |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 95.0% | 0.25g |
$347.0 | 2025-02-21 | |
| Enamine | EN300-105453-0.5g |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 95.0% | 0.5g |
$546.0 | 2025-02-21 | |
| Enamine | EN300-105453-1.0g |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 95.0% | 1.0g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-105453-2.5g |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 95.0% | 2.5g |
$1370.0 | 2025-02-21 | |
| Enamine | EN300-105453-5.0g |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one |
20895-43-6 | 95.0% | 5.0g |
$2028.0 | 2025-02-21 |
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one
Introduction to 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 20895-43-6)
5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 20895-43-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzofuran class, a structural motif widely recognized for its biological activity and pharmacological potential. The presence of methyl substituents at the 5 and 6 positions, along with the dihydro functionality in the benzofuran ring, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.
The structure of 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one features a fused benzene and furan ring system, which is a common feature in many bioactive molecules. The dihydro substitution at the 2 and 3 positions of the benzofuran ring enhances its stability while maintaining its ability to interact with biological targets. This compound’s molecular framework suggests potential applications in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory, antimicrobial, and anticancer therapies.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic profiles and binding interactions of 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one with biological targets. Studies indicate that this compound exhibits favorable properties for drug-like characteristics, including solubility, metabolic stability, and membrane permeability. These attributes are critical for ensuring that a drug candidate can reach its target site effectively within the body.
In addition to its structural appeal, 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one has been investigated for its potential role in modulating biological pathways associated with diseases. For instance, preliminary research suggests that this compound may interact with enzymes and receptors involved in inflammatory responses. By targeting these pathways, it could offer a mechanism for reducing inflammation without the systemic side effects associated with traditional anti-inflammatory drugs.
The synthesis of 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, have been employed to construct the benzofuran core efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications to the molecular structure to optimize biological activity.
One of the most compelling aspects of 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one is its versatility as a chemical scaffold. Researchers can readily introduce functional groups or alter substituents to explore new derivatives with enhanced or modified biological properties. This flexibility makes it an attractive candidate for structure-based drug design initiatives aimed at addressing unmet medical needs.
Current research efforts are focused on elucidating the mechanism of action of 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one in vitro and in vivo. By understanding how this compound interacts with biological systems at a molecular level, scientists can refine its therapeutic potential and develop more effective treatments. Preclinical studies are underway to evaluate its efficacy in models of inflammation and other diseases where benzofuran derivatives have shown promise.
The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities. 5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one exemplifies this trend by combining structural features that are both synthetically accessible and biologically relevant. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.
In conclusion,5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 20895-43-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for discovering new drugs targeting various diseases. As further studies reveal its full therapeutic scope, this benzofuran derivative is poised to make meaningful contributions to human health.
20895-43-6 (5,6-dimethyl-2,3-dihydro-1-benzofuran-3-one) Related Products
- 7169-34-8(2,3-dihydro-1-benzofuran-3-one)
- 39581-55-0(5-Methoxybenzofuran-3(2H)-one)
- 71699-34-8(3-Coumaranone)
- 15832-09-4(6-methoxy-2,3-dihydro-1-benzofuran-3-one)
- 6272-27-1(6,7-dihydroxy-2,3-dihydro-1-benzofuran-3-one)
- 14771-00-7(5,6-Dihydroxybenzofuran-3-one)
- 7169-35-9(4-methoxy-2,3-dihydro-1-benzofuran-3-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)